2-chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]propanamide hydrochloride
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Overview
Description
2-chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]propanamide hydrochloride is a useful research compound. Its molecular formula is C17H26Cl2N2O4 and its molecular weight is 393.31. The purity is usually 95%.
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Scientific Research Applications
Neurokinin-1 Receptor Antagonists
Compounds with morpholine derivatives have been explored for their potential as neurokinin-1 (NK1) receptor antagonists. These molecules have shown promise in pre-clinical tests for clinical efficacy in conditions such as emesis and depression, highlighting the therapeutic potential of morpholine derivatives in neuropsychiatric disorders (Harrison et al., 2001).
Anticonvulsant Activity
Hybrid compounds derived from morpholine and related structures have been synthesized and evaluated for their anticonvulsant activity. These studies have led to the identification of molecules with broad spectra of activity across different preclinical seizure models, underscoring the potential of morpholine derivatives in the development of new antiepileptic drugs (Kamiński et al., 2015).
Antioxidant Activity
Morpholine derivatives have been studied for their antioxidant activity. Research involving cathode voltammetry on a mercury-film electrode has provided insights into the antioxidant potential of these compounds, suggesting their utility in neutralizing active forms of oxygen and mitigating oxidative stress (Nurkenov et al., 2018).
Anti-Breast Cancer Agents
The synthesis and evaluation of morpholine-substituted compounds for anti-breast cancer activity have been explored. These studies involve molecular docking and cytotoxicity assays against breast cancer cell lines, indicating the potential of morpholine derivatives as potent anti-cancer agents (Praveen Kumar et al., 2020).
Mechanism of Action
Target of Action
The primary targets of 2-chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]propanamide hydrochloride are currently unknown. This compound belongs to the class of organic compounds known as phenylmorpholines . These are aromatic compounds containing a morpholine ring and a benzene ring linked to each other through a CC or a CN bond
Action Environment
Like many chemical compounds, its stability and efficacy could potentially be influenced by factors such as temperature, ph, and the presence of other chemicals .
Properties
IUPAC Name |
2-chloro-N-(2,5-diethoxy-4-morpholin-4-ylphenyl)propanamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25ClN2O4.ClH/c1-4-23-15-11-14(20-6-8-22-9-7-20)16(24-5-2)10-13(15)19-17(21)12(3)18;/h10-12H,4-9H2,1-3H3,(H,19,21);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIYGRBDQVPONGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1NC(=O)C(C)Cl)OCC)N2CCOCC2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26Cl2N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.